Cas no 331855-56-2 (N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide)
331855-56-2 structure
Product Name:N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide
CAS No:331855-56-2
MF:C14H21N3O
MW:247.336043119431
CID:1110996
Update Time:2024-07-24
N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide Chemical and Physical Properties
Names and Identifiers
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- N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide
- Acetamide, N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-
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- Inchi: 1S/C14H21N3O/c1-12(18)15-14-5-3-13(4-6-14)11-17-9-7-16(2)8-10-17/h3-6H,7-11H2,1-2H3,(H,15,18)
- InChI Key: CXTJKIKSCWIABI-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(CN2CCN(C)CC2)C=C1)(=O)C
Computed Properties
- Exact Mass: 247.16863
Experimental Properties
- Density: 1.124±0.06 g/cm3(Predicted)
- Boiling Point: 421.2±35.0 °C(Predicted)
- PSA: 35.58
- pka: 15.06±0.70(Predicted)
N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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